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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential safety and

logistical information for the proper disposal of isobutyl propionate, a flammable liquid

commonly used as a solvent and flavoring agent. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring environmental responsibility.

Immediate Safety and Handling Precautions
Isobutyl propionate is classified as a flammable liquid and vapor.[1][2][3] Therefore, all

handling and disposal procedures must be conducted away from heat, sparks, open flames,

and other ignition sources.[1][4][5] Use non-sparking tools and explosion-proof equipment

when handling this chemical.[1][2][5] It is essential to wear appropriate personal protective

equipment (PPE), including safety goggles with side-shields, chemical-impermeable gloves,

and protective clothing to avoid skin and eye contact.[1] All procedures should be carried out in

a well-ventilated area or within a fume hood to minimize inhalation exposure.[1]

Step-by-Step Disposal Protocol
The disposal of isobutyl propionate must comply with federal, state, and local regulations.[6]

Under no circumstances should isobutyl propionate be discharged into sewer systems.[1]

Waste Collection:
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Collect waste isobutyl propionate in a designated, properly labeled hazardous waste

container.[6] The container must be made of a material compatible with the chemical and

have a secure, leak-proof closure.[7]

Label the container clearly with the words "Hazardous Waste" and the full chemical name,

"Isobutyl Propionate".[6] Do not use abbreviations or chemical formulas.[6]

Keep the waste container closed at all times, except when adding waste.[8][9]

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[7][9][10]

The SAA must be a cool, dry, and well-ventilated location, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[1][5][10]

Ensure that the storage area has secondary containment to manage potential leaks or

spills.[7]

Disposal:

Arrange for the collection and disposal of the waste through a licensed chemical waste

disposal company.[1][3] The material can be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

Do not mix isobutyl propionate with other waste streams unless explicitly permitted by

your institution's hazardous waste management program.

Empty Container Disposal:

Empty containers that held isobutyl propionate must be handled as hazardous waste

unless properly decontaminated.[8]

Containers can be triple-rinsed with a suitable solvent.[8] The rinsate must be collected

and disposed of as hazardous waste.[8]
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Once decontaminated, the container can be punctured to render it unusable for other

purposes and disposed of in a sanitary landfill or as directed by your institution's waste

management guidelines.[1]

Spill and Leak Management
In the event of a spill, immediately evacuate personnel from the affected area and remove all

sources of ignition.[1] Wearing appropriate PPE, contain the spill using an inert absorbent

material such as dry sand or earth.[4][11] Collect the absorbed material using non-sparking

tools and place it in a suitable, closed container for disposal as hazardous waste.[1][11]

Prevent the spill from entering drains or waterways.[1]

Quantitative Disposal Data
Currently, specific quantitative data regarding disposal limits or concentrations for isobutyl
propionate are not readily available in the reviewed literature. Waste disposal regulations are

typically based on the hazardous characteristics of the chemical rather than specific

concentration thresholds for this particular substance. Always consult your institution's

Environmental Health and Safety (EH&S) department for specific guidance and any local

regulatory requirements.

The following table summarizes key hazard information for isobutyl propionate:

Property Value Source

Flash Point 26 °C / 78.8 °F [2]

UN Number UN2394 [1][2]

Hazard Class 3 (Flammable Liquid)

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of isobutyl
propionate.
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Caption: Logical workflow for the safe disposal of isobutyl propionate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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